Journal Name:Mechanics of Advanced Materials and Modern Processes
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IF:0
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Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-04-08 , DOI:
10.1080/17458080.2022.2060963
AbstractHydrogen sulphide (H2S) is an endogenous gaseous signalling molecule observing cardioprotective qualities in various experimental models. However, its therapeutic application is limited due to rapid release in vivo and potential toxicity. Controlled-release nanoparticles (NPs), such as polylactic-co-glycolic acid (PLGA) NPs entrapping H2S compounds may address these issues. PLGA NPs’ encapsulating sodium thiosulphate (STS), a H2S donor, were prepared by emulsification and sonication-solvent evaporation in polyvinyl alcohol (PVA). Sonication time was varied between 15 and 45 s and PVA concentration varied between 0.3 and 0.7% w/v. NPs were characterised, cellular uptake, H2S generation and encapsulated STS angiogenic potential was explored. An increase in sonication time as well as PVA concentration decreased NPs size resulting in an increase in STS release kinetics and cellular uptake over 24 h. Encapsulated STS gave a controlled release of H2S over 24 h whereas non-encapsulated STS peaked at 2 h. Finally, we observed entrapped STS maintained pro-angiogenic potential. PLGA NPs are a promising controlled-release delivery system with potential to offer sustained H2S levels. Results of this study demonstrate formulation of STS-loaded PLGA NPs provides a controlled-release of STS and therefore H2S. NPs are internalised into cells and critically, PLGA NPs are able to maintain the pro-angiogenic potential of H2S.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-05-27 , DOI:
10.1080/17458080.2022.2050905
AbstractHerein, we represent the bio-synthesis of gold nanoparticles (Au NPs) employing Oak gum extract as the green template, an efficient natural and non-toxic reductant and stabilizer based on its phytochemicals. The characterization of as-synthesized Au NPs was performed through Fourier transformed infrared spectroscopy (FT-IR), scanning electron microscopy (SEM), transmission electron microscopy (TEM), energy dispersive X-ray spectroscopy (EDS), elemental mapping, UV-Vis and X-ray diffraction (XRD). TEM analysis explored the average particle size being 10-15 nm. The as-developed material was biologically explored in the inhibition of human colon cancer. Cytotoxicity of assessed over standard colon cancer cell line HT-29 and Caco-2. Cell viability of the two cell lines showed excellent outcomes, as observed by MTT assay. Futhermore, the Au@O. Gum nanocomposite was employed in the determination of the antioxidant properties following DPPH radical scavenging potential in presence of butylated hydroxytoluene (BHT) as the positive control and the result was compared to the raw Oak gum which resulted the scavenging activity as 21.54 and 54.56% respectively. The obtained results evidently validate the Au@O. Gum material as a potent colon cancer protective drug for the treatment of human colon cancer.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-06-10 , DOI:
10.1080/17458080.2023.2197288
AbstractSince 2010, the Chinese government has developed several batches of low-carbon pilot provinces and cities continuously. And in the backdrop of carbon peak and carbon neutralisation recently, the carbon emission reduction policies and achievements of China have attracted more and more worldwide attention. In the field of human health, this paper investigates whether the Low-carbon Province Pilot Policy of China has positive effects on residents’ health based on the micro data of China Family Panel Studies (CFPS) from 2010 to 2016. Using the time-varying difference-in-difference model to solve the endogeneity problem commonly faced in the literature, we find that Low-carbon Province Pilot Policy has a positive impact on public health through air quality improvement and the unemployment level alleviation mainly. And in urban areas, the policy effect is more obvious than that in rural regions. This paper expands the content of national low-carbon governance effects to residents’ health further and contribute to China’s low-carbon development. Specifically, it reminds us to focus on the dynamic adjustment and effective continuation of the policy, and also the all-round support for ‘the disadvantaged’ in environmental governance process.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-04-15 , DOI:
10.1080/17458080.2022.2063278
AbstractThe antipsychotic drug Olanzapine was crystallized with aromatic acid, 2,5-dihydroxybenzoic acid in isopropyl alcohol by slow evaporation which led to the formation of olanzapinium 2,5-dihydroxybenzoate crystalline salt. The structure of the compound was characterized by 1H-NMR, 13C-NMR, and single-crystal X-ray diffraction analysis. The Hirshfeld analyses were performed to quantify the order and nature of intermolecular interactions in the crystal network. Employing computational approaches, the compound was tested for its affinity against antipsychotic activity by molecular docking and molecular dynamic simulation to attest the conformational stability over time step of 100 ns. Besides, bioactivity and ADMET properties were also predicted to ratify the result. The compound asserted neither carcinogenic nor mutagenic activity and has high oral bioavailability. Hence, this synthesized novel compound Olanzapinium 2,5-dihydroxybenzoate recognized in the study possesses high potential as an effective antipsychotic compound, and can further be examined for its efficiency by in vivo studies. The synthesized compound was submitted to NCBI PubChem database using accession substance ID: 441329256. The crystal structure was submitted to CCDC (Cambridge Crystallographic Data Centre) with submission ID: 2010899.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1080/17458080.2023.2193400
AbstractA nanoparticle-based drug delivery technology could develop combination cancer therapy more effectively. However, because of inadequate drug delivery into tumor cells, the cancer therapeutic efficiency of nanomedicines is diminished. PEGylated poly(α-lipoic acid) copolymers with (mPEG-PLA) were fabricated and used as pH/reductive responsive nanovesicles to administer Gefitinib (GFT) and doxorubicin (DOX) for the treatment of ovarian cancer. The amphiphilic polymers mPEG-PLA may be efficiently incorporated on DOX and GFT to fabricate DOX and GFT coloaded nanoparticles (DOX@GFT-NPs) and self-assembled into an aqueous solution. The DOX@GFT-NPs released more DOX and GFT after being prepared to respond to pH and reduction stimuli. The outcomes of confocal laser scanning microscopy and flow cytometry findings, the SKOV3 ovarian cancer cells quickly fascinated the dual drugs-coloaded nanoparticles and drugs released intracellularly accumulated. DOX@GFT-NPs triggered cell death and demonstrated synergistic therapeutic benefits in SKOV3 cells. Results showed that the nanoparticles efficiently trigger apoptosis in SKOV3 ovarian cancer cells using morphological staining (acridine orange/ethidium bromide (AO/EB) and HOECHST 33342 nuclear staining). These outcomes show that using pH and reduction stimuli on mPEG-PLA copolymer to treat ovarian cancer is a promising approach.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-09-05 , DOI:
10.1080/17458080.2022.2112919
AbstractChitosan-based nano-sized particles increase the penetration of the drug through the narrow junction into the bloodstream and target the specific site. The objective of this study was to prepare chitosan nanoparticles to entrap a hydrophobic drug (tamoxifen citrate), followed by the alginate coating of the developed nanoparticles to decrease their degradation in the acidic pH. Drug-loaded chitosan nanoparticles were prepared by the ionic gelation method. Alginate coating was done by dissolving sodium alginate to buffer solution and drug-loaded chitosan nanoparticles drop-wise under mild agitation. The size of alginate coated chitosan nanoparticles, zeta potential, surface morphology, in-vitro drug release, and entrapment efficiency was measured. The optimised formulation of both uncoated (SH3) and coated (SH7) formulation showed the particle size, PDI, and zeta potential with values 221 & 338 nm, 0.161 & 0.230 and 36.5 & −20.7 mV, respectively. The resulted nanoparticle surface was non-porous. The percentage yield of the optimised formulation SH3 was 28% and SH6 was 33%. The entrapment efficiency of the optimised formulation SH3 (uncoated formulation) and SH6 (coated formulation) is 69.5 and 58.51%, respectively. Chitosan nanoparticles were successfully prepared to entrap tamoxifen citrate. The coating of chitosan nanoparticles decreased their degradation in the acidic pH.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-06-12 , DOI:
10.1080/17458080.2023.2199989
AbstractAlkali treatment followed by alkalinized hydrogen peroxide delignification yielded 73.90% cellulose from Ensete ventricosum pseudo stem fibre, with parameters optimized using response surface methodology. The optimal reaction parameters were 157 min, 73 °C, and 3.8% NaOH concentration. Thermogravimetric analysis (TGA), X-ray diffraction (XRD), Fourier transfer infrared (FTIR), and scanning electron microscopy were used to examine the thermal properties, crystal structure, chemical structure, and morphological structure of isolated cellulose (SEM). Based on the findings, cellulose has a rod-like shape. The XRD results revealed that the crystallinity index of cellulose increased from 65 to 75% when compared with raw E. ventricosum pseudo stem fibre (Ensete fibre). The resultant cellulose demonstrated relatively higher thermal stability than the unprocessed ensete fibre, according to the thermogravimetric examination. When compared to raw ensete fibre, FTIR analysis revealed that cellulose had a modified chemical functional structure, which suggested that alkali and alkalized hydrogen peroxide treatments had altered the chemical structure of cellulose. As a result of the isolated cellulose’s high yield, high crystallinity index, good thermal stability, and morphological structure, cellulose nanocrystals can be extracted.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-09-01 , DOI:
10.1080/17458080.2022.2115483
AbstractCobalt oxide/graphene oxide (Co3O4/GO) nanocomposites were synthesised using the co-precipitation synthesis process. The polycrystalline nature of Co3O4 nanoparticles onto GO sheets is studied by X-ray diffraction (XRD) pattern where nanoparticles were found in polycrystalline nature with a particle size of 35 nm. The structural and morphological were using field emission scanning electron microscopy (FESEM) and EDX, where a distribution of Co3O4 nanoparticles on GO nanosheets was observed. The effect of Co3O4 nanoparticles on GO nanosheets was studied using a Raman spectrometer and found enhancement in the Raman peaks of GO sheets after the decoration of Co3O4 nanoparticles on GO nanosheets. It is observed that the ID/IG ratio of the D and G bands was increased from 1.08 (GO) to 1.11 (Co3O4/GO). In our present study, we explored the potential cytotoxic effects of Co3O4/GO nanocomposites in Mice melanoma cells (B16F10), where MTT assay suggested that (Co3O4/GO) nanocomposite shows a significant effect on cell viability compared to GO i.e. 60% cell viability was observed at 200 µg/mL of GO whereas it was only 37% for Co3O4/GO nanocomposite indicating improved anti-cancerous activity at this concentration. This is the first time that Co3O4/GO nanocomposite is tested for its cytotoxic effect and the results suggest that it can be used as an alternative source for tumour or cancer treatment.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-06-13 , DOI:
10.1080/17458080.2023.2181363
AbstractMWCNTs and ultra-fine steel microwires double-doped RPC are researched to determine the modification law of flexural strength and post-folding compressive strength in order to investigate the impact of nanoscale admixtures on the strength of high-rise building concrete. This research also examines the elastic modulus of the prismatic specimen as well as the flexural toughness and compressive toughness of the load-displacement curve. Through theoretical calculations of composite materials, this paper also investigates how MWCNTs and ultra-fine steel microwires double-doped fillers improve the mechanical properties of RPC. Additionally, this work uses experimental techniques for material preparation, performance analysis and simulation research in conjunction with intelligent models. The method suggested in this research has a certain effect, and has a certain promotion effect on the subsequent performance improvement of concrete materials, as can be observed from the data statistics.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-04-22 , DOI:
10.1080/17458080.2022.2066082
AbstractCalendula officinalis is known as a popular plant with various uses as pharmaceutical agent or food additive around the world. In this study, cooper nanoparticles were green synthesized using the aqueous extract of Calendula officinalis as the stabilizing, reducing, and capping agents. The formation of CuNPs@C. officinalis was screened using different chemical technique such as FT-IR spectroscopy, XRD, SEM, and Energy EDS. The antioxidant and anti-cancer activity of CuNPs@C. officinalis was studied using common assay including free radical scavenging and MTT assays. The results confirm the green synthesized of CuNPs@C. officinalis with aspherical morphology in the range size of 19.64 to 39.15 nm. In the antioxidant test, the IC50 of CuNPs@C. officinalis and BHT against DPPH free radicals were 193 and 154 µg/mL, respectively. In the cellular and molecular part of the recent study, the treated cells with CuNPs@C. officinalis were assessed by MTT assay for 24, 48, and 72 h about the cytotoxicity and anti-human lung adenocarcinoma properties on normal (HUVEC) and lung adenocarcinoma cell lines, i.e. lung moderately differentiated adenocarcinoma (LC-2/ad), lung poorly differentiated adenocarcinoma (PC-14), and lung well-differentiated bronchogenic adenocarcinoma (HLC-1). The IC50s of CuNPs@C. officinalis were 297, 328, and 514 µg/mL against PC-14, LC-2/ad, and HLC-1 cell lines, respectively. The viability of malignant lung cell line reduced dose-dependently in the presence of CuNPs@C. officinalis. It seems that the anti-human lung adenocarcinoma effect of recent nanoparticles is due to their antioxidant effects.
Supplementary Information
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